(E)-5-((5-(4-nitrophenyl)furan-2-yl)methylene)-3-phenethyl-2-thioxothiazolidin-4-one

• IUPAC Name: (5E)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H16N2O4S2/c25-21-20(30-22(29)23(21)13-12-15-4-2-1-3-5-15)14-18-10-11-19(28-18)16-6-8-17(9-7-16)24(26)27/h1-11,14H,12-13H2/b20-14+
• InChI Key: CRBYLYMBTMGTHZ-XSFVSMFZSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)CCN2C(=O)/C(=C\C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])/SC2=S
• Molecular Formula: C22H16N2O4S2
• Molecular Weight: 436.5 g/mol

Description

(E)-5-((5-(4-nitrophenyl)furan-2-yl)methylene)-3-phenethyl-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C22H16N2O4S2 and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• Novel thioxothiazolidin-4-one derivatives, including those related to the specified compound, have shown significant anticancer activity. Studies have demonstrated these compounds' ability to inhibit tumor growth and angiogenesis in mouse models, highlighting their potential as anticancer therapeutics (Chandrappa et al., 2010). Other research has focused on the cytotoxic effects of these derivatives on human leukemia cells, underscoring the critical role of the thiazolidinone framework in cancer therapy (Chandrappa et al., 2009).

Anti-inflammatory Activity

• Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has revealed significant anti-inflammatory effects. These findings suggest that derivatives of the specified compound could be explored further for anti-inflammatory drug development (Sunder et al., 2013).

Antimicrobial Activity

• Several studies have synthesized and evaluated the antimicrobial properties of derivatives related to the compound . These investigations have highlighted the potential of these derivatives as effective agents against a variety of bacterial and fungal pathogens, offering a new avenue for the development of antimicrobial drugs (Hassan et al., 2020).

Additional Applications

• Beyond these primary areas, research has also delved into the synthesis and characterization of related compounds for various other applications, including the study of their mesomorphic behavior, which could have implications for materials science, and their photophysical properties for potential use in optical applications (Abdulnabi et al., 2020).